Cas no 136195-53-4 (2-Amino-4-chlorothiazole-5-carbonitrile)

• Product Name: 2-Amino-4-chlorothiazole-5-carbonitrile
• CAS No: 136195-53-4
• MF: C₄H₂ClN₃S
• MW: 159.596777439117
• CID: 98311
• PubChem ID: 19784694
• Update Time: 2025-07-22

2-Amino-4-chlorothiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chloro-5-Thiazolecarbonitrile
• 2-Amino-4-chloro-1,3-thiazole-5-carbonitrile
• 2-AMINO-4-CHLOROTHIAZOLE-5-CARBONITRILE
• 5-Thiazolecarbonitrile,2-amino-4-chloro-
• 2-amino-4-chloro-5-cyano-7H-pyrrolo[2,3-d]pyrimidine
• 2-amino-4-chloro-5-cyanopyrrolo< 2,3-d> pyrimidine
• 2-amino-4-chloro-5-cyanothiazole
• AGN-PC-0015I6
• AK-27445
• CTK8C6744
• X7293
• 136195-53-4
• FT-0687668
• AT15207
• EN300-180625
• 5-Thiazolecarbonitrile, 2-amino-4-chloro-
• AKOS015898823
• SCHEMBL9479129
• 2-Amino-4-chlorothiazole-5-carbonitrile

• Inchi： 1S/C4H2ClN3S/c5-3-2(1-6)9-4(7)8-3/h(H2,7,8)
• InChI Key： RPZOZNMZMQMLMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC(N)=N1

Computed Properties

• Exact Mass: 158.96596
• Monoisotopic Mass: 158.9657959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 62.7

Additional information on 2-Amino-4-chlorothiazole-5-carbonitrile

Introduction to 2-Amino-4-chlorothiazole-5-carbonitrile (CAS No. 136195-53-4)

2-Amino-4-chlorothiazole-5-carbonitrile is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 136195-53-4, belongs to the thiazole class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both amino and nitrile functional groups, along with a chloro substituent, makes this molecule a promising scaffold for further chemical modifications and biological evaluations.

The chemical structure of 2-Amino-4-chlorothiazole-5-carbonitrile consists of a five-membered ring containing sulfur and nitrogen atoms, with an amino group at the 2-position, a chloro substituent at the 4-position, and a nitrile group at the 5-position. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The thiazole core is particularly interesting because it is a common motif in many bioactive natural products and synthetic drugs, including antibiotics, antifungals, and anticancer agents.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives as therapeutic agents. The combination of the amino group, which can form hydrogen bonds and participate in salt formation, and the nitrile group, which can act as a bioisostere for carboxylic acids or amides, provides multiple opportunities for designing molecules with enhanced pharmacological properties. Additionally, the chloro substituent can serve as a handle for further derivatization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One of the most compelling aspects of 2-Amino-4-chlorothiazole-5-carbonitrile is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives that exhibit specific biological activities. For instance, modifications at the 3-position or 6-position of the thiazole ring have been investigated for their effects on enzyme inhibition or receptor binding affinity. The versatility of this scaffold allows chemists to fine-tune its properties by introducing various substituents while retaining the core thiazole structure.

Recent studies have highlighted the importance of 2-Amino-4-chlorothiazole-5-carbonitrile in drug discovery efforts aimed at addressing unmet medical needs. Its structural features make it an attractive candidate for developing treatments against diseases such as cancer, inflammation, and infectious disorders. In particular, derivatives of this compound have shown promise in preclinical studies as inhibitors of key enzymes involved in pathogenic processes. The ability to modify different parts of the molecule while maintaining its core functionality has led to the identification of several lead compounds that are now undergoing further optimization.

The synthesis of 2-Amino-4-chlorothiazole-5-carbonitrile typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thiazole ring followed by functional group transformations such as chlorination and cyanation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

The biological evaluation of 2-Amino-4-chlorothiazole-5-carbonitrile has revealed several interesting properties that warrant further investigation. In vitro assays have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in disease pathways. Notably, some derivatives have exhibited inhibitory activity against enzymes such as kinases and cyclases, which are often overexpressed in cancer cells. Additionally, preliminary studies suggest that certain analogs may possess anti-inflammatory or antimicrobial properties.

The development of novel therapeutic agents relies heavily on understanding how structural changes influence biological activity. 2-Amino-4-chlorothiazole-5-carbonitrile serves as an excellent model for studying these relationships because its scaffold allows for systematic variations while maintaining key pharmacophoric elements. By employing structure-activity relationship (SAR) studies, researchers can identify critical features responsible for binding affinity and selectivity. This approach has been instrumental in optimizing lead compounds for clinical development.

The future prospects for 2-Amino-4-chlorothiazole-5-carbonitrile are promising given its versatility and potential therapeutic applications. As drug discovery continues to evolve toward more targeted and personalized medicine approaches, compounds like this one will play an increasingly important role in developing innovative treatments. Collaborative efforts between chemists and biologists are essential to fully exploit its synthetic possibilities and biological potential.

In conclusion,2-Amino-4-chlorothiazole-5-carbonitrile (CAS No. 136195-53-4) is a structurally intriguing compound with significant implications for pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive molecules addressing various health challenges worldwide.